(5beta)-14-Hydroxy-3-oxocard-20(22)-enolide
(5beta)-14-Hydroxy-3-oxocard-20(22)-enolide
Brand Name:
Vulcanchem
CAS No.:
1102-88-1
VCID:
VC21008222
InChI:
InChI=1S/C23H32O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11,15,17-19,26H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,21+,22-,23+/m1/s1
SMILES:
CC12CCC(=O)CC1CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C
Molecular Formula:
C23H32O4
Molecular Weight:
372.5 g/mol
(5beta)-14-Hydroxy-3-oxocard-20(22)-enolide
CAS No.: 1102-88-1
Cat. No.: VC21008222
Molecular Formula: C23H32O4
Molecular Weight: 372.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1102-88-1 |
|---|---|
| Molecular Formula | C23H32O4 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | 3-[(5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C23H32O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11,15,17-19,26H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,21+,22-,23+/m1/s1 |
| Standard InChI Key | REJBTXQSIQFRRE-XZBQRBHSSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C |
| SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C |
| Canonical SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator